2-{[(2S)-1-[(2-methoxyphenyl)amino]-3-methylbutan-2-yl]carbamoyl}benzene-1-sulfonic acid

• IUPAC Name: 2-[[(2S)-1-(2-methoxyanilino)-3-methylbutan-2-yl]carbamoyl]benzenesulfonic acid
• InChI: InChI=1S/C19H24N2O5S/c1-13(2)16(12-20-15-9-5-6-10-17(15)26-3)21-19(22)14-8-4-7-11-18(14)27(23,24)25/h4-11,13,16,20H,12H2,1-3H3,(H,21,22)(H,23,24,25)/t16-/m1/s1
• InChI Key: YKQRYZPDVJBAET-MRXNPFEDSA-N
• Canonical SMILES: CC(C)C(CNC1=CC=CC=C1OC)NC(=O)C2=CC=CC=C2S(=O)(=O)O
• Isomeric SMILES: CC(C)[C@@H](CNC1=CC=CC=C1OC)NC(=O)C2=CC=CC=C2S(=O)(=O)O
• Molecular Formula: C19H24N2O5S
• Molecular Weight: 392.5 g/mol

Description

2-{[(2S)-1-[(2-methoxyphenyl)amino]-3-methylbutan-2-yl]carbamoyl}benzene-1-sulfonic acid is a useful research compound. Its molecular formula is C19H24N2O5S and its molecular weight is 392.47. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

• A study demonstrated the cyclization of a methyl 2-{(2-{methyl[2-(methoxycarbonyl)phenyl]amino}-2-oxoethyl)sulfonylamino}benzoate, resulting in exclusively 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid, regardless of the base's strength used in the process (Ukrainets et al., 2014).

Supramolecular Chemistry and Structure

• Research into the synthesis and crystal structures of o-[(Phenyl/p-methoxyphenyl)carbamoyl]benzene sulfonamides has been conducted, utilizing saccharin and aniline/p-anisidine as starting materials, indicating the diverse structural possibilities of compounds related to the query chemical (Siddiqui et al., 2010).

Catalytic Applications

• Sulfonated Schiff base copper(II) complexes, which are derivatives of compounds structurally similar to the query, have shown efficiency and selectivity in alcohol oxidation. These complexes are promising for applications in catalysis (Hazra et al., 2015).

Nanotechnology and Material Science

• Novel nano organo solid acids with a structure related to the query compound have been synthesized and characterized. These compounds show potential in the synthesis of various organic compounds under mild and green conditions, indicating their applicability in material science and nanotechnology (Zolfigol et al., 2015).

Supramolecular Coordination Polymers

• Research involving multifunctional 2-amino-5-sulfobenzoic acid, a compound structurally related to the query, has led to the development of a new copper(II) supramolecular coordination polymer. This polymer demonstrates interesting properties and potential applications in the field of coordination chemistry and polymer science (Li & Zhang, 2018).